![molecular formula C20H17N3O2S B304365 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile](/img/structure/B304365.png)
2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
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Overview
Description
2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound is known to possess a wide range of biological activities, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile is not fully understood. However, it is believed that the compound exerts its biological activity through the modulation of various signaling pathways in the cell. The compound has been shown to inhibit the activity of certain enzymes and proteins involved in the regulation of cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. The compound has been found to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and suppress the growth of microbial pathogens. The compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile for lab experiments is its wide range of biological activities. This makes the compound a useful tool for studying various cellular processes and signaling pathways. However, one of the limitations of the compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for the study of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile. One area of research is the development of new derivatives of the compound with improved biological activities and solubility. Another area of research is the investigation of the compound's potential applications in the treatment of neurodegenerative diseases and as an anti-viral agent. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its effects on various cellular processes.
Synthesis Methods
The synthesis of 2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile involves the reaction of 3-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-1H-indole-2-carbonitrile with cyclohexanone in the presence of a Lewis acid catalyst. The reaction proceeds through a Michael addition followed by a cyclization reaction to form the desired product. The synthesis method has been optimized to yield a high purity product with good yield.
Scientific Research Applications
2-(2,5-Dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile has been extensively studied for its potential applications in the field of medicine. The compound has been found to possess a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-microbial properties. The compound has also been shown to have potential applications in the treatment of neurodegenerative diseases and as an anti-viral agent.
properties
Molecular Formula |
C20H17N3O2S |
---|---|
Molecular Weight |
363.4 g/mol |
IUPAC Name |
2-(2,5-dioxo-1-phenylpyrrolidin-3-yl)sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile |
InChI |
InChI=1S/C20H17N3O2S/c21-12-14-10-13-6-4-5-9-16(13)22-19(14)26-17-11-18(24)23(20(17)25)15-7-2-1-3-8-15/h1-3,7-8,10,17H,4-6,9,11H2 |
InChI Key |
VNEAZFLRNYLDOB-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C=C(C(=N2)SC3CC(=O)N(C3=O)C4=CC=CC=C4)C#N |
Canonical SMILES |
C1CCC2=NC(=C(C=C2C1)C#N)SC3CC(=O)N(C3=O)C4=CC=CC=C4 |
Origin of Product |
United States |
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